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Compound of Interest

Compound Name: 4-(2-Aminoethyl)-2-bromophenol

CAS No.: 98489-01-1

Cat. No.: B1235699

Get Quote

In the dynamic landscape of drug discovery and chemical synthesis, the safe handling of novel

chemical entities is paramount. This guide provides essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals working with 4-(2-
Aminoethyl)-2-bromophenol. As a specific Safety Data Sheet (SDS) for this compound is not

readily available, this document synthesizes data from structurally analogous compounds,

namely 4-bromophenol and 2-amino-4-bromophenol, to establish a robust and conservative

safety protocol. This approach, grounded in chemical similarity, ensures a high margin of safety

when handling this substance.

Immediate Hazard Assessment
Based on the hazard profiles of its structural analogs, 4-(2-Aminoethyl)-2-bromophenol
should be treated as a hazardous substance with the following potential risks:

Acute Toxicity: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Eye Damage/Irritation: Causes serious eye irritation.[2]
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Aquatic Toxicity: Toxic to aquatic life.[1][2]

The presence of a bromophenol moiety suggests that this compound is corrosive and can be

readily absorbed through the skin, potentially leading to systemic toxicity affecting the central

nervous system, liver, and kidneys.[3] The aminoethyl group may introduce additional,

uncharacterized toxicological properties. Therefore, a cautious and comprehensive approach to

personal protective equipment is non-negotiable.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is critical to mitigate the risks associated with handling 4-(2-
Aminoethyl)-2-bromophenol. The following table summarizes the recommended PPE for

various laboratory operations.

Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing/Handli

ng Solids

Chemical safety

goggles

Double-layered

nitrile or

neoprene gloves

Fully buttoned

lab coat

Required if not in

a fume hood

Preparing

Solutions

Chemical safety

goggles and face

shield

Utility-grade

neoprene or

butyl gloves over

nitrile gloves

Chemical-

resistant apron

over a lab coat

Work within a

certified chemical

fume hood

Running

Reactions/Transf

ers

Chemical safety

goggles

Utility-grade

neoprene or

butyl gloves over

nitrile gloves

Lab coat

Work within a

certified chemical

fume hood

Waste Disposal

Chemical safety

goggles and face

shield

Utility-grade

neoprene or

butyl gloves over

nitrile gloves

Chemical-

resistant apron

over a lab coat

Work within a

certified chemical

fume hood

Rationale for PPE Selection:
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Eye Protection: The high risk of serious eye irritation necessitates the use of chemical safety

goggles at a minimum.[2] A face shield should be worn in conjunction with goggles during

operations with a high splash potential, such as when preparing solutions or handling larger

quantities.[4][5]

Hand Protection: Phenolic compounds can penetrate standard latex gloves. Therefore,

neoprene or butyl rubber gloves are recommended for their superior chemical resistance.[6]

Double-gloving provides an additional layer of protection, and gloves should be changed

frequently and immediately upon contamination.[1][6]

Body Protection: A standard lab coat protects against minor splashes.[7] For tasks with a

higher risk of spills, a chemical-resistant apron provides an additional barrier.[5][8]

Respiratory Protection: While the vapor pressure of this compound may be low, the potential

for aerosol generation during weighing or transfer necessitates handling within a certified

chemical fume hood to prevent inhalation.[5][6]

Operational and Disposal Plans: A Step-by-Step
Guide
Adherence to a strict operational workflow is crucial for minimizing exposure and preventing

environmental contamination.

Preparation and Handling
Pre-use Inspection: Before starting any work, ensure that the chemical fume hood is certified

and functioning correctly. Locate the nearest safety shower and eyewash station and confirm

they are unobstructed.[5][9]

Weighing: Conduct all weighing operations within a fume hood or a ventilated balance

enclosure to contain any dust or powder.[6]

Dissolution: When preparing solutions, add the solid 4-(2-Aminoethyl)-2-bromophenol to
the solvent slowly to avoid splashing.

Reaction Setup: All reactions involving this compound must be conducted within a chemical

fume hood.[6]
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Decontamination and Spill Response
Personal Decontamination: In case of skin contact, immediately remove contaminated

clothing and wash the affected area with soap and water for at least 15 minutes.[3] For eye

contact, flush with copious amounts of water for 15 minutes and seek immediate medical

attention.

Small Spills: For small spills (less than 50 ml), absorb the material with an inert absorbent

such as vermiculite or sand.[3] Place the absorbed material in a sealed, labeled container for

hazardous waste disposal.

Large Spills: In the event of a large spill, evacuate the laboratory, close the doors, and

contact your institution's environmental health and safety department immediately.[3]

Waste Disposal
All waste containing 4-(2-Aminoethyl)-2-bromophenol, including empty containers,

contaminated gloves, and absorbent materials, must be disposed of as hazardous waste.[2]

[10] Do not discharge into drains or the environment.[1][10] Collect all waste in clearly labeled,

sealed containers and follow your institution's hazardous waste disposal procedures.

Safe Handling Workflow
The following diagram illustrates the key stages of safely handling 4-(2-Aminoethyl)-2-
bromophenol, from preparation to disposal.

Preparation Experimentation Cleanup & Disposal

Don PPE Weigh Compound in Fume Hood Prepare Solution in Fume Hood Conduct Reaction in Fume HoodTransfer Decontaminate Glassware & SurfacesPost-Reaction Collect Hazardous Waste Doff PPE Dispose of Waste via EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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